2-(4-(4-chlorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(pyridin-4-ylmethyl)acetamide

• IUPAC Name: 2-[4-(4-chlorophenyl)-6-oxopyrimidin-1-yl]-N-(pyridin-4-ylmethyl)acetamide
• InChI: InChI=1S/C18H15ClN4O2/c19-15-3-1-14(2-4-15)16-9-18(25)23(12-22-16)11-17(24)21-10-13-5-7-20-8-6-13/h1-9,12H,10-11H2,(H,21,24)
• InChI Key: PILGDCPYXZLNGJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=O)N(C=N2)CC(=O)NCC3=CC=NC=C3)Cl
• Molecular Formula: C18H15ClN4O2
• Molecular Weight: 354.8 g/mol

Description

2-(4-(4-chlorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(pyridin-4-ylmethyl)acetamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as CP-690,550 or tofacitinib, which is a Janus kinase (JAK) inhibitor.

Scientific Research Applications

Antimicrobial Activity

A study by Hossan et al. (2012) explored the synthesis of pyrimidinone and oxazinone derivatives, focusing on their antimicrobial properties. Although not directly mentioning the compound , this research highlights the importance of pyrimidinone derivatives in developing antimicrobial agents. The antimicrobial screening showed that many of these compounds exhibit good antibacterial and antifungal activities, comparable to standard drugs like streptomycin and fusidic acid (Hossan et al., 2012).

Chemical Reactivity and Synthesis

Pailloux et al. (2007) described synthetic routes and chemical oxidation reactions involving pyridin-2-yl-N,N-diphenylacetamides, which are structurally related to the compound of interest. Their work provides insight into the oxidation reactivity channels of these compounds, producing various products based on the oxidant and reaction conditions. This study underscores the versatility of pyrimidinone derivatives in chemical synthesis, potentially applicable to the compound (Pailloux et al., 2007).

Structural Analysis

Research by Subasri et al. (2016) on crystal structures of related 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides provides valuable information on the molecular geometry and intermolecular interactions of such compounds. Understanding these structural aspects is crucial for the design of new drugs and materials based on the pyrimidinone core (Subasri et al., 2016).

Biological Evaluation and Drug Design

A study by Altenbach et al. (2008) involved the development of 2-aminopyrimidine-containing histamine H4 receptor ligands, demonstrating the utility of pyrimidinone derivatives in drug discovery. While focusing on a specific target, this research illustrates the broader applicability of compounds with the pyrimidinone motif in medicinal chemistry (Altenbach et al., 2008).